molecular formula C14H15N3O4S B5790332 N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide

N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide

Cat. No. B5790332
M. Wt: 321.35 g/mol
InChI Key: PQTBUTQPDZNCQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer cell growth and survival. Specifically, N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A has been found to inhibit the activity of several enzymes involved in the PI3K/Akt/mTOR signaling pathway, which is known to be dysregulated in many types of cancer.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A has been found to exhibit several other biochemical and physiological effects. These include anti-inflammatory activity, neuroprotective effects, and the ability to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for further research in the field of cancer therapeutics. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A. One area of interest is the development of more efficient synthesis methods for this compound, which could help to facilitate further research. Additionally, there is a need for further studies to elucidate the mechanism of action of N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A and to identify potential molecular targets for this compound. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound in human subjects.

Synthesis Methods

The synthesis of N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A involves the reaction of 3-isoxazolecarboxylic acid with 4-(1-pyrrolidinylsulfonyl)benzoyl chloride in the presence of a base. The resulting compound is then purified through column chromatography to yield the final product.

Scientific Research Applications

N-3-isoxazolyl-4-(1-pyrrolidinylsulfonyl)benzamide A has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit potent anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia.

properties

IUPAC Name

N-(1,2-oxazol-3-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3O4S/c18-14(15-13-7-10-21-16-13)11-3-5-12(6-4-11)22(19,20)17-8-1-2-9-17/h3-7,10H,1-2,8-9H2,(H,15,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQTBUTQPDZNCQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NOC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

321.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.